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Compound of Interest

Compound Name: 6-Hydroxy-5-nitronicotinonitrile

CAS No.: 320405-84-3

Cat. No.: B1602793

Get Quote

This document provides a detailed protocol for the safe and compliant disposal of 6-Hydroxy-
5-nitronicotinonitrile. As a valued professional in research and drug development, your

safety, and the integrity of our shared environment, are paramount. This guide is structured to

provide not just procedural steps, but the scientific rationale behind them, ensuring a thorough

understanding of the risks and the mitigation strategies involved.

While a specific Safety Data Sheet (SDS) for 6-Hydroxy-5-nitronicotinonitrile is not readily

available, this guide is built upon expert analysis of its constituent functional groups—a nitrated

pyridine ring and a nitrile group—and data from the closely related compound, 6-Hydroxy-5-

nitronicotinic acid.[1][2][3] This approach ensures a robust and cautious framework for handling

and disposal.

Hazard Assessment: Understanding the Risks
6-Hydroxy-5-nitronicotinonitrile incorporates three key structural features that dictate its

hazard profile: a pyridine ring, a nitro group (-NO₂), and a nitrile group (-CN).
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Aromatic Nitro Compounds: These compounds are known for their thermal instability.[4]

They can decompose exothermically, and in some cases, violently or explosively, particularly

at elevated temperatures or when mixed with other chemicals.[4]

Nitrile (Cyano) Group: The presence of the -CN group introduces a toxicity risk. While

organic nitriles are generally less toxic than inorganic cyanide salts, they can release highly

toxic hydrogen cyanide (HCN) gas under acidic conditions.[5] All cyanide-containing waste

must be handled with extreme caution and kept separate from other waste streams,

especially acids.[5][6]

Hydroxypyridine Core: Based on data for the analogous 6-Hydroxy-5-nitronicotinic acid, the

compound is expected to cause skin and serious eye irritation.[1][2]

Summary of Anticipated Hazards:

Hazard Type Potential Manifestation Primary Functional Group

Health Hazard Causes skin irritation. Core Structure

Causes serious eye irritation.

[1][2]
Core Structure

May cause respiratory

irritation.[1][2]
Core Structure

Potential for toxicity via release

of HCN.
Nitrile Group

Physical Hazard

Thermally sensitive; potential

for exothermic decomposition.

[4]

Nitro Group

Environmental Potentially toxic to aquatic life. General Chemical Nature

Pre-Disposal: Handling and Personal Protective
Equipment (PPE)
Safe disposal begins with safe handling. Adherence to proper laboratory practice is the first line

of defense against exposure and accidental release.
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Required Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile rubber gloves. If significant contact is anticipated, consider

double-gloving.[5]

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over

goggles when handling larger quantities or when there is a risk of splashing.

Body Protection: A full-length laboratory coat with sleeves, long pants, and closed-toe shoes

are required.[7]

Respiratory Protection: All handling of the solid compound or its solutions should be

performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

Step-by-Step Disposal Protocol
The primary recommended disposal method for 6-Hydroxy-5-nitronicotinonitrile is

incineration by a licensed hazardous waste disposal facility.[1] This method ensures the

complete destruction of the compound in a controlled environment.

Workflow for Waste Segregation and Disposal:

In-Laboratory Procedures

Professional Disposal

Generate Waste
(Solid or Solution)

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste  In Chemical Fume Hood

Solid Waste
(Contaminated PPE, etc.)

  Solids

Liquid Waste
(Aqueous/Solvent Solutions)

  Liquids

Label Waste Container
'Hazardous Waste: 6-Hydroxy-5-nitronicotinonitrile (Nitrile, Nitro Compound)'

'NO ACIDS'

Store in Designated Satellite
Accumulation Area

(Cool, Dry, Ventilated)

Arrange Pickup by
Certified Hazardous
Waste Contractor

Secure Transport Controlled Chemical
Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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